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Compound of Interest

Compound Name: Lanthanum--nickel (2/7)

Cat. No.: B15484396

This technical guide provides a comprehensive analysis of the crystal structure of the
intermetallic compound LazNiv, intended for researchers, scientists, and professionals in drug
development. The document details the crystallographic parameters, experimental
methodologies for structure determination, and key structural features.

Crystallographic Data

The crystal structure of LazNiz has been determined to be hexagonal. The crystallographic data
is summarized in the table below, providing key parameters for researchers.

Parameter Value

Crystal System Hexagonal

Space Group P6s/mmc (No. 194)

Lattice Parameter, a 5.06235(11) A - 5.06352(11) A[1][2][3]
Lattice Parameter, ¢ 24.6908(8) A[1][2][3]

The atomic positions within the unit cell are distributed over several Wyckoff positions,
indicating a complex layered structure. The structure is composed of LazNis and LaNis
subunits.[1][4] There are two crystallographically inequivalent sites for Lanthanum (La) and five
for Nickel (Ni).[1][2][3][4]
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Table of Atomic Wyckoff Positions:

Atom Wyckoff Position
La 4f
Ni 12k, 6h, 4f, 4e, 2a

Experimental Protocols

The determination of the LazNiz crystal structure relies on a combination of single-crystal
growth and diffraction techniques.

Single Crystal Synthesis

Single crystals of LazNiz are typically grown from a binary La-Ni melt.[4] A common method
involves the following steps:

Melt Preparation: High-purity Lanthanum and Nickel are combined in a specific atomic ratio
(e.g., LassNie7) within a tantalum crucible.[3]

o Encapsulation: The crucible is sealed, often with a frit to aid in later separation, and then
enclosed in a quartz ampoule.[3]

o Heat Treatment: The ampoule is subjected to a precise heating and cooling profile in a
furnace. A typical procedure involves heating to 1150 °C, holding for a period, and then
slowly cooling over several hundred hours to allow for crystal growth.[3]

o Crystal Separation: The single crystals are separated from the residual melt, often by
decanting in a centrifuge.[3]

Structure Determination by Diffraction

The primary techniques for elucidating the crystal structure of LazNiz are X-ray Diffraction
(XRD) and neutron diffraction.

» Single-Crystal X-ray and Neutron Diffraction: These are the definitive methods for
determining the precise atomic arrangement. Single crystals are mounted on a goniometer
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and irradiated with a beam of X-rays or neutrons. The resulting diffraction pattern is collected
and analyzed to determine the space group and atomic coordinates. Neutron diffraction is
particularly useful for accurately locating the positions of the Nickel atoms and for studying
the magnetic structure at low temperatures.[2][3]

o Powder X-ray Diffraction (PXRD) and Rietveld Refinement: PXRD is used to assess the
phase purity of polycrystalline samples. The Rietveld refinement method can be applied to
the powder diffraction data to refine the lattice parameters and atomic positions, though with
less precision than single-crystal methods.[5]

Structural and Physical Properties

Laz=Ni7 exhibits a series of antiferromagnetic (AFM) phase transitions at low temperatures.[1][2]
[4][6][7][8] These transitions have been extensively studied using techniques such as specific
heat, electrical resistivity, and magnetization measurements on single crystals.[4][8] Neutron
diffraction has been crucial in determining the magnetic structures of these different phases.[2]

[316]1[7]

The following diagrams illustrate the experimental workflow for the analysis of LazNiz and the
logical relationship of its magnetic phase transitions.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.researchgate.net/publication/359228447_Weak_itinerant_magnetic_phases_of_La2Ni7
https://arxiv.org/pdf/2203.06341
https://www.researchgate.net/figure/Summary-of-crystallographic-information-for-La-2-Ni-7_tbl1_256474248
https://www.researchgate.net/figure/Crystal-structure-BZ-and-magnetic-phase-diagram-of-La2Ni7-a-The-crystal-structure-of_fig1_369421929
https://www.researchgate.net/publication/359228447_Weak_itinerant_magnetic_phases_of_La2Ni7
https://www.researchgate.net/figure/Antiferromagnetic-structure-of-La2Ni7-and-Ni-moment-distribution-along-the-c-axis-in-both_fig7_337900093
https://www.ameslab.gov/dmse/research-highlights/weak-itinerant-magnetic-phases-of-la2ni7
https://arxiv.org/abs/2203.06341
https://www.osti.gov/pages/servlets/purl/1842216
https://www.researchgate.net/figure/Antiferromagnetic-structure-of-La2Ni7-and-Ni-moment-distribution-along-the-c-axis-in-both_fig7_337900093
https://www.osti.gov/pages/servlets/purl/1842216
https://www.researchgate.net/publication/359228447_Weak_itinerant_magnetic_phases_of_La2Ni7
https://arxiv.org/pdf/2203.06341
https://www.ameslab.gov/dmse/research-highlights/weak-itinerant-magnetic-phases-of-la2ni7
https://arxiv.org/abs/2203.06341
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Crystal Synthesis

Melt Preparation
(La + Ni)

A

Encapsulation
(Ta Crucible + Quartz Ampoule)

A

Heat Treatment
(Furnace)

Y
Crystal Separation

(Centrifuge)
Structural & Physical Characterization
Y A Y
Single-Crystal X-ray/ ) . ) Physical Property Measurements
Neutron Diffraction Powder X-ray Diffraction (Magnetization, Resistivity, Specific Heat)
Data Analysis
Y Y
Crystal Structure Refinement P Magnetic Structure Determination Phase Diagram Construction

Click to download full resolution via product page

Experimental workflow for LazNiz analysis.
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Magnetic phase transitions of LazNi>.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. researchgate.net [researchgate.net]
e 2.researchgate.net [researchgate.net]
e 3. arxiv.org [arxiv.org]

e 4.researchgate.net [researchgate.net]
+ 5. researchgate.net [researchgate.net]

¢ 6. Weak itinerant magnetic phases of La2Ni7 | Ames Laboratory [ameslab.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15484396?utm_src=pdf-body-img
https://www.benchchem.com/product/b15484396?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Crystal-structure-BZ-and-magnetic-phase-diagram-of-La2Ni7-a-The-crystal-structure-of_fig1_369421929
https://www.researchgate.net/publication/359228447_Weak_itinerant_magnetic_phases_of_La2Ni7
https://arxiv.org/pdf/2203.06341
https://www.researchgate.net/figure/Antiferromagnetic-structure-of-La2Ni7-and-Ni-moment-distribution-along-the-c-axis-in-both_fig7_337900093
https://www.researchgate.net/figure/Summary-of-crystallographic-information-for-La-2-Ni-7_tbl1_256474248
https://www.ameslab.gov/dmse/research-highlights/weak-itinerant-magnetic-phases-of-la2ni7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 7.[2203.06341] Weak itinerant magnetic phases of La2Ni7 [arxiv.org]
e 8. osti.gov [osti.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Crystal Structure of
LazNiz]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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